1-benzyl-N-(3-chloro-2,4-difluorophenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide

• IUPAC Name: 3-benzyl-N-(3-chloro-2,4-difluorophenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide
• InChI: InChI=1S/C18H12ClF2N3O3/c19-15-11(20)6-7-12(16(15)21)22-17(26)13-8-14(25)24(18(27)23-13)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,22,26)(H,23,27)
• InChI Key: OSYSNTCXYUATAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C=C(NC2=O)C(=O)NC3=C(C(=C(C=C3)F)Cl)F
• Molecular Formula: C18H12ClF2N3O3
• Molecular Weight: 391.8 g/mol

Description

The compound belongs to a class of chemically synthesized molecules with potential applications in various fields of science, particularly in medicinal chemistry due to its complex structure and multifunctional groups. This compound's relevance emerges from its structural components, which suggest potential biological activity and chemical reactivity, making it a subject of interest for synthesis and property analysis.

Synthesis Analysis

The synthesis of similar complex molecules often involves multi-step reactions, starting from simpler precursors to achieve the desired structural complexity. Techniques such as condensation reactions, cyclo-additions, and functional group transformations are commonly employed. For instance, the synthesis of related pyrimidine derivatives typically involves reactions with substituted benzyl chlorides and chloroacetic acid, leading to a series of novel derivatives with confirmed structures through spectral data and elemental analysis (Kolisnyk et al., 2015).

Scientific Research Applications

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structures similar to the pyrimidine derivatives, including oxazines and benzoxazines, have been synthesized and structurally analyzed for their potential as electrophiles and their utility in creating chiral synthons. These studies contribute to the understanding of the chemical behavior and potential applications of complex pyrimidine derivatives in medicinal chemistry and drug design (Sainsbury, 1991).

Biological Activities and Therapeutic Potentials

Research on heterocyclic compounds, including pyrimidines and quinazolines, has highlighted their significance in developing drugs with potential biological activities. Functionalized quinazolines and pyrimidines have been investigated for their applications in creating optoelectronic materials due to their luminescent properties, which could be relevant for the development of drugs with diagnostic or therapeutic applications in light-sensitive therapies (Lipunova et al., 2018).

Antitumor Activity

Imidazole derivatives, closely related to pyrimidine structures, have been reviewed for their antitumor activities. The study of bis(2-chloroethyl)amino derivatives of imidazole and related compounds has provided insights into the structural basis for antitumor activity, suggesting that pyrimidine derivatives could similarly be investigated for potential anticancer properties (Iradyan et al., 2009).

Synthesis of Pyranopyrimidine Derivatives

The synthesis of pyranopyrimidine derivatives, particularly 5H-pyrano[2,3-d]pyrimidine-2-ones/2,4-diones, has been explored using hybrid catalysts. This research underscores the importance of pyrimidine derivatives in medicinal chemistry, where they serve as key precursors for developing compounds with a wide range of biological applications (Parmar et al., 2023).